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Compound of Interest

Compound Name: 3-Methyl-5-nitrobenzoic acid

Cat. No.: B184351

An In-depth Technical Guide on 3-Methyl-5-nitrobenzoic Acid for Researchers, Scientists,
and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of 3-Methyl-5-nitrobenzoic acid, a key intermediate in the synthesis of various
organic compounds.

Core Compound Properties

3-Methyl-5-nitrobenzoic acid is an aromatic carboxylic acid with the molecular formula
C8H7NOA4.[1] Its chemical structure consists of a benzene ring substituted with a methyl group,
a nitro group, and a carboxylic acid group at positions 3, 5, and 1, respectively.

Data Presentation: Molecular and Chemical Properties

The fundamental properties of 3-Methyl-5-nitrobenzoic acid are summarized in the table
below for easy reference.
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Property Value

Molecular Formula C8H7NOA4[1]

Molecular Weight 181.15 g/mol [1]

IUPAC Name 3-methyl-5-nitrobenzoic acid[1]
CAS Number 113882-33-0

Experimental Protocols

The synthesis of nitrobenzoic acid derivatives is crucial for their application in various fields.
Below is a detailed protocol for a related compound, 5-Methyl-2-nitrobenzoic acid, which
illustrates a common synthetic approach for this class of molecules.[2] This multi-step synthesis
proceeds via an ester intermediate to ensure high yield and purity.[2]

Synthesis of 5-Methyl-2-nitrobenzoic Acid from 3-
Methylbenzoic Acid[2]

This synthesis is a three-step process:

 Esterification: The carboxylic acid group of 3-methylbenzoic acid is protected by converting it
to a methyl ester. This prevents unwanted side reactions and influences the regioselectivity
of the subsequent nitration step.[2]

 Nitration: The aromatic ring of the resulting methyl 3-methylbenzoate is nitrated to introduce
a nitro group. The directing effects of the methyl and ester groups guide the formation of the
desired 5-methyl-2-nitro isomer.[2]

o Hydrolysis: The methyl ester is then hydrolyzed back to a carboxylic acid to yield the final
product, 5-Methyl-2-nitrobenzoic acid.[2]

Step 1: Esterification of 3-Methylbenzoic Acid

o Materials: 3-Methylbenzoic acid, Methanol (CH30OH), Concentrated Sulfuric Acid (H2S04),
Saturated sodium bicarbonate (NaHCO3) solution, Saturated brine (NaCl) solution, Diethyl
ether, Anhydrous magnesium sulfate.
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e Procedure:

o

Dissolve 3-Methylbenzoic acid in methanol in a round-bottom flask.

o Carefully add a catalytic amount of concentrated sulfuric acid.

o Heat the mixture to reflux for several hours using a reflux condenser.

o After cooling, remove excess methanol under reduced pressure.

o Dissolve the residue in diethyl ether and transfer to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,
and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain crude methyl 3-methylbenzoate.

Step 2: Nitration of Methyl 3-methylbenzoate

o Materials: Methyl 3-methylbenzoate, Concentrated Nitric Acid (HNO3), Concentrated Sulfuric
Acid (H2S04), Ice.

e Procedure:

[e]

In an Erlenmeyer flask, cool concentrated sulfuric acid in an ice bath.
o Slowly add methyl 3-methylbenzoate to the cold sulfuric acid with constant stirring.

o In a separate beaker, prepare the nitrating mixture by carefully adding concentrated nitric
acid to an equal volume of concentrated sulfuric acid, keeping the mixture cool.

o Add the nitrating mixture dropwise to the solution of methyl 3-methylbenzoate in sulfuric
acid, maintaining the reaction temperature below 10 °C.

o After the addition is complete, continue stirring in the ice bath for a specified time.

o Pour the reaction mixture over crushed ice to precipitate the crude product.
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o Collect the solid product by vacuum filtration and wash with cold water.
Step 3: Hydrolysis of Methyl 5-methyl-2-nitrobenzoate

o Materials: Methyl 5-methyl-2-nitrobenzoate, Sodium hydroxide (NaOH) solution, Hydrochloric
acid (HCI).

e Procedure:

o In a round-bottom flask, dissolve methyl 5-methyl-2-nitrobenzoate in an aqueous solution
of sodium hydroxide.

o Heat the mixture to reflux.
o After cooling, acidify the solution with hydrochloric acid until the product precipitates.

o Collect the solid by vacuum filtration, wash with cold water, and dry to obtain 5-Methyl-2-
nitrobenzoic acid.[2]

Mandatory Visualizations

The following diagrams illustrate the synthetic workflow and the role of methyl-nitrobenzoic
acids as versatile building blocks in drug discovery.
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Logical workflow for the synthesis of 5-Methyl-2-nitrobenzoic acid.
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Methyl-nitrobenzoic acids are important intermediates in the synthesis of a wide range of
pharmaceuticals.[3][4] Their utility stems from the presence of multiple reactive sites that allow
for further chemical modifications.

3-Melhyl-4_1-n_|trobenm|c Acid Step 1 Esterification Step 2 Reduction Step 3 Cyclization Final Steps Active Pharmaceu_ucal Ingredient
(Building Block) (e.g., Telmisartan)

Click to download full resolution via product page

Role of 3-Methyl-4-nitrobenzoic acid in pharmaceutical synthesis.[3]

The isomeric form, 3-methyl-4-nitrobenzoic acid, is a key starting material in the synthesis of
the antihypertensive drug telmisartan.[3][4] The synthetic pathway involves a series of
reactions, including esterification, reduction of the nitro group, and cyclization to form the
complex heterocyclic structure of the final active pharmaceutical ingredient.[3] This highlights
the importance of methyl-nitrobenzoic acids as versatile scaffolds in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b184351#molecular-weight-and-formula-of-3-methyl-
5-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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